1-[(2,4-Difluorophenyl)methyl]azetidine-3-carboxylic acid
Overview
Description
Synthesis Analysis
Azetidines are important four-membered heterocycles used in organic synthesis and medicinal chemistry . The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions . The synthetic chemistry of azetidine constitutes an important yet undeveloped research area . Azetidines also possess important prospects in other settings such as catalytic processes including Henry, Suzuki, Sonogashira and Michael additions .Molecular Structure Analysis
Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry . The reactivity of azetidines is driven by a considerable ring strain, while at the same the ring is significantly more stable than that of related aziridines .Chemical Reactions Analysis
Azetidines are excellent candidates for ring-opening and expansion reactions due to their considerable ring strain . They also represent an important class of strained compounds . The synthetic chemistry of azetidine constitutes an important yet undeveloped research area .Physical And Chemical Properties Analysis
“1-[(2,4-Difluorophenyl)methyl]azetidine-3-carboxylic acid” has a molecular formula of C11H11F2NO2 and a molecular weight of 227.21 g/mol.Scientific Research Applications
Synthesis of New Heterocyclic Amino Acid Derivatives
This compound can be used in the synthesis of new heterocyclic amino acid derivatives containing azetidine and oxetane rings . The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .
Synthesis of 1,2,3-Triazole-Fused Pyrazines and Pyridazines
The compound can be used in the synthesis of 1,2,3-triazole-fused pyrazines and pyridazines . These heterocyclic ring systems are constructed by cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles .
Medicinal Chemistry
The compound has applications in medicinal chemistry . Structures containing these heterocyclic nuclei have shown GABA A allosteric modulating activity .
Fluorescent Probes
The compound can be used in the development of fluorescent probes . This is due to the unique properties of the heterocyclic nuclei in the compound .
Structural Units of Polymers
The compound can be used as structural units of polymers . This is particularly useful in the development of solar cells .
Inhibition of BACE-1
The compound has shown BACE-1 inhibition . This makes it a potential candidate for the development of drugs for Alzheimer’s disease .
Pharmaceutical Research
Azetidine and its derivatives, including this compound, are valuable in pharmaceutical research . They are used in the development of various drugs .
Organic Synthesis
Future Directions
Azetidines have been used in drug discovery, polymerization, and as chiral templates . The review is organized by the methods of synthesis of azetidines and the reaction type used for functionalization of azetidines . Future research may focus on the development of synthetic strategies towards functionalized azetidines along with their versatility as heterocyclic synthons .
Mechanism of Action
Azetidines
are a class of organic compounds with a four-membered heterocyclic ring structure . They are valuable in pharmaceutical and agrochemical research . Azetidines can act as amino acid surrogates and have potential in peptidomimetic and nucleic acid chemistry . They are also used in catalytic processes including Henry, Suzuki, Sonogashira, and Michael additions .
Difluorophenyl compounds
, on the other hand, are aromatic compounds that contain a phenyl group substituted with two fluorine atoms. They have immense potential for scientific research, including drug development, materials science, and organic synthesis.
properties
IUPAC Name |
1-[(2,4-difluorophenyl)methyl]azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F2NO2/c12-9-2-1-7(10(13)3-9)4-14-5-8(6-14)11(15)16/h1-3,8H,4-6H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOYSOCLDJUMYQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=C(C=C(C=C2)F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,4-Difluorophenyl)methyl]azetidine-3-carboxylic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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